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Compound of Interest

Compound Name: ALV1

Cat. No.: B10830185

This technical guide provides a comprehensive overview of the selectivity profile of ALV1, a
potent molecular glue degrader. ALV1 induces the degradation of the Ikaros family of zinc
finger transcription factors, lkaros (IKZF1) and Helios (IKZF2), by redirecting the substrate
specificity of the E3 ubiquitin ligase Cereblon (CRBN). This document is intended for
researchers, scientists, and drug development professionals interested in the detailed
characterization of ALV1.

Data Presentation

The selectivity of ALV1 was characterized through unbiased, quantitative mass spectrometry-
based proteomics in Jurkat cells. The following tables summarize the degradation data for key
proteins upon treatment with ALV1.

Table 1: Degradation of Ikaros Family Proteins by ALV1
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Degradation by

Protein Gene Function
ALV1
Lymphoid
Ikaros IKZF1 Potent
development
] Regulatory T cell
Helios IKZF2 ) Potent
function
Aiolos IKZF3 B-cell development Potent
Regulatory T cell
Eos IKZF4 ) Potent
function
Table 2: Other Significantly Degraded Proteins by ALV1
Protein Gene Putative Function
Zinc finger protein 692 ZNF692 Transcription factor
Zinc finger protein 653 ZNF653 Transcription factor

Note: The quantitative values for protein degradation (e.g., DC50, Dmax) are typically found in
the supplementary materials of the primary research publication and are summarized here
qualitatively.

Signaling Pathway and Mechanism of Action

ALV1 functions as a molecular glue to induce the degradation of its target proteins. The
proposed mechanism of action is depicted in the following signaling pathway diagram.
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Mechanism of ALV1-induced protein degradation.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the
selectivity profile of ALV1. These protocols are based on standard techniques employed in the

field of targeted protein degradation.

Global Proteomics for Selectivity Profiling
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This protocol outlines the workflow for identifying and quantifying protein degradation events in
response to ALV1 treatment.

Experimental Workflow Diagram:

 To cite this document: BenchChem. [Selectivity Profile of ALV1: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830185#exploring-the-selectivity-profile-of-alv1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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